![molecular formula C11H13BF2O4 B2693745 [2,6-Difluoro-4-(oxan-4-yloxy)phenyl]boronic acid CAS No. 2377608-93-8](/img/structure/B2693745.png)
[2,6-Difluoro-4-(oxan-4-yloxy)phenyl]boronic acid
Description
“[2,6-Difluoro-4-(oxan-4-yloxy)phenyl]boronic acid” is a boronic acid derivative with the molecular formula C11H13BF2O4 . It has a molecular weight of 258.03 . This compound is typically available in the form of a powder .
Synthesis Analysis
The synthesis of boronic acid derivatives, including “[2,6-Difluoro-4-(oxan-4-yloxy)phenyl]boronic acid”, often involves Suzuki-Miyaura coupling reactions . This process involves the use of organoboron reagents and a transition metal catalyst . The specific synthesis pathway for this compound is not explicitly mentioned in the available resources.Molecular Structure Analysis
The molecular structure of “[2,6-Difluoro-4-(oxan-4-yloxy)phenyl]boronic acid” consists of a phenyl ring substituted with boronic acid, two fluorine atoms, and an oxan-4-yloxy group . The exact 3D structure is not provided in the available resources.Chemical Reactions Analysis
Boronic acids and their derivatives, including “[2,6-Difluoro-4-(oxan-4-yloxy)phenyl]boronic acid”, are often used in Suzuki-Miyaura coupling reactions . These reactions are used to create carbon-carbon bonds, which are crucial in the synthesis of various organic compounds .Physical And Chemical Properties Analysis
“[2,6-Difluoro-4-(oxan-4-yloxy)phenyl]boronic acid” is a powder . The compound’s boiling point, density, and other physical properties are not provided in the available resources.Scientific Research Applications
Drug Design and Delivery
Boronic acids and their esters, including “[2,6-Difluoro-4-(oxan-4-yloxy)phenyl]boronic acid”, are highly considered compounds for the design of new drugs and drug delivery devices . They are particularly suitable as boron-carriers for neutron capture therapy .
Hydrolysis Studies
These compounds are only marginally stable in water . Therefore, “[2,6-Difluoro-4-(oxan-4-yloxy)phenyl]boronic acid” can be used in hydrolysis studies to understand the stability of boronic acids and their esters . The kinetics of hydrolysis is dependent on the substituents in the aromatic ring .
Synthesis of Complexes
“[2,6-Difluoro-4-(oxan-4-yloxy)phenyl]boronic acid” can potentially be used to prepare ligands, which in turn can be used to synthesize complexes . For example, a Fe complex synthesized from a ligand prepared from a similar compound has been employed in aromatic C−F hydroxylation reactions .
properties
IUPAC Name |
[2,6-difluoro-4-(oxan-4-yloxy)phenyl]boronic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BF2O4/c13-9-5-8(6-10(14)11(9)12(15)16)18-7-1-3-17-4-2-7/h5-7,15-16H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZZBQXPFYMQAOY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1F)OC2CCOCC2)F)(O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BF2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2,6-Difluoro-4-(oxan-4-yloxy)phenyl]boronic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-piperidin-1-ylsulfonylbenzamide](/img/structure/B2693662.png)
![2-{[(4-Butylphenyl)amino]methyl}phenol](/img/structure/B2693664.png)
![3-chloro-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide](/img/structure/B2693665.png)
![2-(2-Fluorophenyl)-4-methyl-N-[2-[6-oxo-3-(trifluoromethyl)pyridazin-1-yl]ethyl]-1,3-thiazole-5-carboxamide](/img/structure/B2693672.png)
![N-cyano-N-{[1-(difluoromethyl)-1H-imidazol-2-yl]methyl}-2-fluoro-5-methylaniline](/img/structure/B2693673.png)
![ethyl (2Z)-2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-{[4-(trifluoromethoxy)phenyl]amino}prop-2-enoate](/img/structure/B2693674.png)
![2-(4-chlorobenzyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione](/img/structure/B2693681.png)
![(1-(2-(3,4-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)methanol](/img/structure/B2693685.png)